Cas no 1223877-57-3 (N-[3-methyl-2-(morpholin-4-yl)butyl]-2-phenylethene-1-sulfonamide)

• Product Name: N-[3-methyl-2-(morpholin-4-yl)butyl]-2-phenylethene-1-sulfonamide
• CAS No: 1223877-57-3
• MF: C₁₇H₂₆N₂O₃S
• MW: 338.464943408966
• CID: 5752887
• PubChem ID: 47019515
• Update Time: 2025-06-08

N-[3-methyl-2-(morpholin-4-yl)butyl]-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z241741084
• EN300-26581316
• N-[3-methyl-2-(morpholin-4-yl)butyl]-2-phenylethene-1-sulfonamide
• (E)-N-(3-Methyl-2-morpholin-4-ylbutyl)-2-phenylethenesulfonamide
• 1223877-57-3

• Inchi： 1S/C17H26N2O3S/c1-15(2)17(19-9-11-22-12-10-19)14-18-23(20,21)13-8-16-6-4-3-5-7-16/h3-8,13,15,17-18H,9-12,14H2,1-2H3/b13-8+
• InChI Key： QGBAXVWBQSQSKK-MDWZMJQESA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC(C(C)C)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 338.16641387g/mol
• Monoisotopic Mass: 338.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on N-[3-methyl-2-(morpholin-4-yl)butyl]-2-phenylethene-1-sulfonamide

Professional Introduction to N-[3-methyl-2-(morpholin-4-yl)butyl]-2-phenylethene-1-sulfonamide (CAS No: 1223877-57-3)

N-[3-methyl-2-(morpholin-4-yl)butyl]-2-phenylethene-1-sulfonamide, identified by its CAS number 1223877-57-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This sulfonamide derivative exhibits a unique structural configuration that has garnered attention for its potential applications in drug development and molecular research. The compound's molecular framework integrates several key functional groups, including a morpholine moiety and a phenyl ring, which contribute to its distinctive chemical properties and biological activities.

The structural composition of N-[3-methyl-2-(morpholin-4-yl)butyl]-2-phenylethene-1-sulfonamide is characterized by a butyl chain substituted with a morpholine ring at the second carbon position. This substitution pattern enhances the compound's solubility and stability, making it a promising candidate for further investigation in various biochemical pathways. The presence of the sulfonamide group at the terminal position further influences its reactivity and interaction with biological targets.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown efficacy in modulating enzyme function, inhibiting bacterial growth, and interacting with cellular receptors. N-[3-methyl-2-(morpholin-4-yl)butyl]-2-phenylethene-1-sulfonamide, with its specific structural features, is anticipated to exhibit similar properties, making it a valuable asset in the quest for novel therapeutic agents.

The morpholine ring in N-[3-methyl-2-(morpholin-4-yl)butyl]-2-phenylethene-1-sulfonamide plays a crucial role in its pharmacological profile. Morpholine derivatives are known for their ability to enhance binding affinity and selectivity towards certain biological targets. This feature is particularly relevant in the development of drugs targeting neurological disorders, where precise molecular interactions are essential for therapeutic efficacy. The butyl chain further contributes to the compound's ability to penetrate biological membranes, facilitating its distribution within the body.

The phenyl ring in the molecule contributes to hydrophobic interactions, which can influence the compound's solubility and bioavailability. This balance between hydrophilic and hydrophobic properties is critical for ensuring that the drug can be effectively absorbed, distributed, metabolized, and excreted (ADME) within the body. Recent studies have highlighted the importance of optimizing these properties in drug design to enhance overall therapeutic outcomes.

In the context of current pharmaceutical research, N-[3-methyl-2-(morpholin-4-yl)butyl]-2-phenylethene-1-sulfonamide represents a promising lead compound for further exploration. Its unique structural features make it a candidate for investigating novel mechanisms of action in various disease models. For instance, researchers are exploring its potential as an inhibitor of enzymes involved in inflammation and pain signaling. The sulfonamide group's ability to interact with biological targets suggests that this compound could modulate inflammatory pathways effectively.

The synthesis of N-[3-methyl-2-(morpholin-4-yl)butyl]-2-phenylethene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluations. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex molecular framework efficiently.

Evaluation of N-[3-methyl-2-(morpholin-4-yll)butyl] -